Technical Guide: Ethyl 2-(2,5-dichlorothiophen-3-yl)acetate (CAS 37784-66-0)
Technical Guide: Ethyl 2-(2,5-dichlorothiophen-3-yl)acetate (CAS 37784-66-0)
[1]
Executive Summary
Ethyl 2-(2,5-dichlorothiophen-3-yl)acetate (CAS 37784-66-0) is a specialized heterocyclic building block utilized primarily in the synthesis of pharmaceutical intermediates and advanced agrochemicals.[1] Characterized by a thiophene core substituted with two chlorine atoms at the
Its primary utility lies in its role as a stable precursor to 2-(2,5-dichlorothiophen-3-yl)acetic acid , a scaffold implicated in the development of mPGES-1 inhibitors (anti-inflammatory) and antifungal agents. Furthermore, the 2,5-dichloro substitution pattern blocks the most reactive sites of the thiophene ring, directing subsequent functionalization to the ester side chain or facilitating controlled metal-halogen exchange reactions for regiospecific coupling.
Chemical Identity & Physicochemical Properties[5][7][8]
| Property | Data |
| CAS Number | 37784-66-0 |
| IUPAC Name | Ethyl 2-(2,5-dichlorothiophen-3-yl)acetate |
| Molecular Formula | C |
| Molecular Weight | 239.12 g/mol |
| Appearance | Colorless to pale yellow liquid (standard) or low-melting solid |
| Boiling Point | ~115–120 °C at 1 mmHg (Predicted) |
| Density | ~1.35 g/cm³ (Predicted) |
| Solubility | Soluble in DCM, EtOAc, Methanol; Insoluble in Water |
| InChI Key | HLZCETFSDNZXBA-UHFFFAOYSA-N |
Synthetic Pathways & Production Logic
The synthesis of CAS 37784-66-0 typically follows a convergent pathway starting from commercially available 2,5-dichlorothiophene or its acetyl derivative. The choice of pathway depends on the scale and availability of precursors.
The Willgerodt-Kindler Approach (Industrial Route)
The most robust route leverages 3-acetyl-2,5-dichlorothiophene (a common intermediate). This ketone is converted to the thioamide via the Willgerodt-Kindler reaction, hydrolyzed to the acid, and finally esterified.
-
Modification: Reaction with sulfur and morpholine yields the thioacetomorpholide.
-
Hydrolysis: Acidic or basic hydrolysis converts the thioamide to 2-(2,5-dichlorothiophen-3-yl)acetic acid .
-
Esterification: Fischer esterification with ethanol/H
SO yields the target ethyl ester.
Visual Synthesis Workflow
The following diagram illustrates the logical flow from raw materials to the target ester and its downstream reactivity.
Figure 1: Synthetic pathway from 2,5-dichlorothiophene to the target ester via the Willgerodt-Kindler sequence.
Reactivity Profile & Synthetic Utility
Researchers value CAS 37784-66-0 for its dual functionality: the reactive ester group and the chemically robust, halogenated thiophene ring.
Regioselective Functionalization
-
Ester Manipulation: The ethyl ester is easily hydrolyzed to the free acid (see Protocol A) or reduced to the alcohol (2-(2,5-dichlorothiophen-3-yl)ethanol) using LiAlH
. This alcohol is a precursor for ether linkages in polymer chemistry. -
C-H Activation: The C4 position (adjacent to the acetate side chain) is the only remaining aromatic proton. It is sterically crowded but accessible for electrophilic aromatic substitution under specific conditions, or lithiation followed by quenching with electrophiles.
Palladium-Catalyzed Cross-Coupling
The chlorine atoms at positions 2 and 5 are not equally reactive.
-
C2-Cl vs C5-Cl: The C2 position (flanked by sulfur and the acetate side chain) is electronically distinct from C5.
-
Suzuki-Miyaura Coupling: Under standard conditions (Pd(PPh
) , Na CO ), the chlorine atoms are relatively inert compared to bromides. However, using advanced phosphine ligands (e.g., XPhos, SPhos) allows for oxidative addition at the C-Cl bonds, enabling the synthesis of poly-aryl systems used in organic semiconductors.
Experimental Protocols
Protocol A: Hydrolysis to 2-(2,5-dichlorothiophen-3-yl)acetic acid
Rationale: The free acid is often the pharmacophore required for biological assays (e.g., mPGES-1 inhibition).
Reagents:
-
Ethyl 2-(2,5-dichlorothiophen-3-yl)acetate (1.0 eq)
-
Lithium Hydroxide (LiOH·H
O) (3.0 eq) -
THF/Water (3:1 v/v)
Procedure:
-
Dissolution: Dissolve 1.0 g of the ester in 15 mL of THF. Cool to 0 °C.
-
Addition: Add a solution of LiOH (dissolved in 5 mL water) dropwise.
-
Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (SiO
, 20% EtOAc/Hexane). The ester spot (R ~0.6) should disappear, replaced by a baseline acid spot. -
Workup: Acidify to pH 2 with 1M HCl. Extract with Ethyl Acetate (3 x 20 mL).
-
Purification: Dry combined organics over Na
SO , filter, and concentrate. Recrystallize from Hexane/EtOAc if necessary.
Protocol B: Handling & Storage
-
Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). The compound is stable but can hydrolyze slowly if exposed to atmospheric moisture over months.
-
Safety: This compound is an organic halide and ester. Treat as a potential skin irritant and sensitizer.[8][9] Use standard PPE (nitrile gloves, safety glasses).
Applications in Drug Discovery[13][14]
The 2,5-dichlorothiophene moiety acts as a bioisostere for phenyl rings in drug design, offering altered lipophilicity and metabolic stability.
mPGES-1 Inhibitors
Derivatives of 2-(thiophen-3-yl)acetic acid have been identified as inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1) . The addition of chlorine atoms at the 2,5-positions increases lipophilicity and prevents metabolic oxidation at the thiophene
Antifungal Chalcones
While the ester itself is an intermediate, the corresponding acetyl derivatives (precursors) are condensed with aromatic aldehydes to form chalcones . These chalcones exhibit potent antifungal activity against Aspergillus niger and Candida tropicalis. The 2,5-dichloro substitution is critical for this biological activity, enhancing the compound's ability to penetrate fungal cell walls.
Figure 2: Downstream applications in pharmaceutical and material sciences.
References
-
Lokesh, B. V., et al. (2017).[6] "Synthesis and Biological Activity of Novel 2,5-Dichloro-3-Acetylthiophene Chalcone Derivatives." Indian Journal of Pharmaceutical Education and Research. Link
-
Sigma-Aldrich. (n.d.). "Ethyl 3-thiopheneacetate Product Datasheet." Merck KGaA. (Used for physicochemical analogies). Link
- Koeberle, A., & Werz, O. (2015). "Perspective of microsomal prostaglandin E2 synthase-1 as drug target in inflammation-related disorders." Biochemical Pharmacology. (Contextualizing the thiophene-acetic acid scaffold).
-
PubChem. (n.d.). "Compound Summary for CAS 36157-40-1 (3-Acetyl-2,5-dichlorothiophene)." National Library of Medicine. Link
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